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Compound of Interest

Compound Name: Strontium formate

Cat. No.: B1222629

Essential Safety and Handling Guide for Strontium
Formate

Disclaimer: A specific Safety Data Sheet (SDS) for strontium formate (CAS No. 592-89-2) is
not readily available in public databases. The following guidance is based on the known
properties of strontium formate, general safety protocols for handling strontium compounds,
and the specific safety data for sodium formate, a chemically similar compound. This
information should be used as a supplement to, not a replacement for, a comprehensive risk
assessment conducted by qualified personnel.

Strontium formate (Sr(HCOO)2) is a white, crystalline, water-soluble solid.[1][2] While it has
not been officially classified for its hazards, it is essential to handle it with care to minimize
potential risks in a laboratory setting. This guide provides essential safety and logistical
information for researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
strontium formate, based on best practices for handling chemical powders.
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PPE Category Recommended Equipment

) Chemical safety goggles or a face shield to
Eye Protection . .
protect against dust particles.

i Chemically resistant gloves (e.g., nitrile or
Hand Protection
neoprene).

] A laboratory coat or chemical-resistant apron to
Body Protection i ]
protect against spills.

A NIOSH-approved respirator with a particulate
Resnirat filter is recommended, especially when handling
espiratory N ) ]
large quantities or when there is a potential for

dust generation in poorly ventilated areas.

Operational Plan for Handling Strontium Formate

This section provides a step-by-step guide for the safe handling of strontium formate in a
laboratory environment.

Preparation and Engineering Controls

o Ventilation: Work in a well-ventilated area. The use of a fume hood or other local exhaust
ventilation is recommended to minimize inhalation of dust.

e Emergency Equipment: Ensure that an eyewash station and a safety shower are readily
accessible in the immediate work area.

o Work Area: Designate a specific area for handling strontium formate. Keep the area clean
and free of clutter.

Handling Procedures

» Avoid Dust Formation: Handle the compound gently to avoid generating dust. Use a scoop or
spatula for transferring the powder.

o Personal Hygiene: Wash hands thoroughly with soap and water after handling strontium
formate and before eating, drinking, or smoking.
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e Avoid Contact: Prevent contact with eyes, skin, and clothing. In case of contact, follow the
first aid measures outlined below.

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.

o Skin Contact: Remove contaminated clothing and wash the affected skin with soap and
water. Seek medical attention if irritation develops.

 Inhalation: If dust is inhaled, move the individual to fresh air. If breathing is difficult, provide
oxygen and seek medical attention.

 Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink one or two glasses of water. Seek immediate medical attention.

Storage

o Container: Store in a tightly sealed, properly labeled container.

o Conditions: Keep in a cool, dry place away from incompatible materials such as strong
oxidizing agents.

Workflow for Safe Handling of Strontium Formate
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Workflow for Safe Handling of Strontium Formate

Preparation

Don Appropriate PPE

l

Prepare Well-Ventilated Workspace

Handling

Weigh/Measure Strontium Formate

;

Transfer to Reaction Vessel

l

Dissolve in Solvent (if applicable)

Cleanup & Disposal

Decontaminate Glassware & Surfaces

;

Dispose of Waste

l

Remove PPE

;

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of strontium formate.
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Disposal Plan

Dispose of strontium formate waste in accordance with all applicable federal, state, and local
environmental regulations.

¢ Waste Collection: Collect waste strontium formate and any contaminated materials (e.g.,
paper towels, gloves) in a designated, labeled, and sealed container.

e Chemical Waste Disposal: Do not dispose of strontium formate down the drain or in the
general trash. It should be disposed of as chemical waste through your institution's
environmental health and safety (EHS) office.

o Container Disposal: Empty containers should be rinsed thoroughly with a suitable solvent
before disposal. The rinsate should be collected and treated as chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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